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Compound of Interest

Compound Name: 3-(Perfluorobutyl)propanol

Cat. No.: B1333653

For Researchers, Scientists, and Drug Development Professionals: Your Comprehensive Guide
to Safely Handling 3-(Perfluorobutyl)propanol.

This document provides critical safety and logistical information for the handling and disposal of
3-(Perfluorobutyl)propanol (CAS No. 83310-97-8). Adherence to these guidelines is essential
for ensuring laboratory safety and regulatory compliance.

Key Safety Data

A summary of the essential quantitative safety data for 3-(Perfluorobutyl)propanol is provided
in the table below. This information is critical for risk assessment and the implementation of
appropriate safety controls.
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Property Value

Flammable Liquid, Category 2; Serious Eye
GHS Classification Damage, Category 1; Specific Target Organ
Toxicity (Single Exposure), Category 3

Signal Word Danger

H225: Highly flammable liquid and vapor. H318:
Hazard Statements Causes serious eye damage. H336: May cause

drowsiness or dizziness.

P210, P233, P240, P241, P242, P243, P261,
P271, P280, P303+P361+P353,

Precautionary Statements P304+P340+P312, P305+P351+P338+P310,
P370+P378, P403+P233, P403+P235, P405,
P501

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following
PPE is mandatory when handling 3-(Perfluorobutyl)propanol.

o Eye and Face Protection: Wear chemical safety goggles that meet NIOSH (US) or EN 166
(EV) standards. A face shield should also be used where there is a risk of splashing.

e Skin Protection:

o Gloves: Use chemical-resistant gloves. Butyl-rubber with a minimum layer thickness of 0.7
mm is recommended for full contact, offering a breakthrough time of up to 480 minutes.
For splash contact, chloroprene gloves are suitable. Always inspect gloves for integrity
before use.

o Protective Clothing: A flame-retardant, anti-static lab coat or chemical-resistant apron is
required. Ensure clothing fully covers the arms.

» Respiratory Protection: If working in a poorly ventilated area or if vapors or aerosols are
generated, use a NIOSH-approved respirator with an appropriate organic vapor cartridge.
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Donning and Doffing PPE Workflow

Caption: A logical workflow for the correct sequence of donning and doffing Personal Protective
Equipment.

Operational and Disposal Plans
Handling and Storage

Proper handling and storage procedures are critical to prevent accidents and maintain the
chemical's integrity.

Procedural Steps for Handling:

o Ventilation: Always handle 3-(Perfluorobutyl)propanol in a well-ventilated area, preferably
within a chemical fume hood.

« Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition
sources.[1] This is a highly flammable liquid.

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[1] Use only non-sparking tools.

o Personal Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in
the work area.

Storage:
o Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.
» Keep the container in a locked storage area.

» Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

o Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of water
for at least 15 minutes.

 Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Spill Response and Disposal Plan

In the event of a spill, a prompt and safe response is necessary.
Small Spills:

o Evacuate: Clear the immediate area of all personnel.

e Ventilate: Ensure the area is well-ventilated.

e Contain: Use an inert, non-combustible absorbent material like sand or earth to contain the
spill.

o Collect: Carefully collect the absorbed material using non-sparking tools and place it into a
designated, labeled hazardous waste container.

o Decontaminate: Clean the spill area with a suitable solvent, and collect the cleaning
materials as hazardous waste.

Large Spills:
o Evacuate: Immediately evacuate the area and alert others.

» Emergency Services: Contact your institution's Environmental Health and Safety (EHS)
department and, if necessary, emergency services.
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* Prevent Spread: If it is safe to do so, try to prevent the spill from entering drains or
waterways.

Chemical Spill Response Workflow
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Caption: A logical workflow for responding to a chemical spill of 3-(Perfluorobutyl)propanol.
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Disposal:

All waste containing 3-(Perfluorobutyl)propanol must be treated as hazardous waste.[3]

o Collect waste in a designated, clearly labeled, and sealed container.[3]

e Do not mix with other waste streams unless explicitly permitted by your institution's EHS
office.

» Dispose of the waste through a licensed professional waste disposal service in accordance
with all federal, state, and local regulations.[4] Evaporation is not an acceptable method of
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1333653?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

